Cas no 175136-06-8 (5-Bromo-7-methyl-2,3-dihydro-1H-inden-4-ol)

5-Bromo-7-methyl-2,3-dihydro-1H-inden-4-ol structure
175136-06-8 structure
Product Name:5-Bromo-7-methyl-2,3-dihydro-1H-inden-4-ol
CAS No:175136-06-8
MF:C10H11BrO
MW:227.097742319107
CID:134359
PubChem ID:2775007
Update Time:2025-04-19

5-Bromo-7-methyl-2,3-dihydro-1H-inden-4-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-7-methyl-2,3-dihydro-1H-inden-4-ol
    • 1H-Inden-4-ol,5-bromo-2,3-dihydro-7-methyl-
    • 5-bromo-7-methylindan-4-ol
    • 5-BROMO-4-HYDROXY-7-METHYLINDANE
    • W-206108
    • FT-0620150
    • 1H-Inden-4-ol, 5-bromo-2,3-dihydro-7-methyl-
    • 175136-06-8
    • AKOS015912390
    • SCHEMBL650592
    • DTXSID10379330
    • MDL: MFCD09861471
    • Inchi: 1S/C10H11BrO/c1-6-5-9(11)10(12)8-4-2-3-7(6)8/h5,12H,2-4H2,1H3
    • InChI Key: JVSJLQABHNFCLL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C2=C(C=1O)CCC2

Computed Properties

  • Exact Mass: 225.99933
  • Monoisotopic Mass: 225.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.519
  • Boiling Point: 276.6°C at 760 mmHg
  • Flash Point: 121.1°C
  • Refractive Index: 1.625
  • PSA: 20.23
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